Cas no 183902-42-3 (N-[2-Methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-yl]aniline)

N-[2-Methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-yl]aniline structure
183902-42-3 structure
Product Name:N-[2-Methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-yl]aniline
CAS No:183902-42-3
MF:C16H21N
MW:227.34464430809
CID:2783928
PubChem ID:71349478
Update Time:2025-04-21

N-[2-Methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-yl]aniline Chemical and Physical Properties

Names and Identifiers

    • N-[2-Methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-yl]aniline
    • 183902-42-3
    • DTXSID30775330
    • Inchi: 1S/C16H21N/c1-12(2)14-10-9-13(3)16(11-14)17-15-7-5-4-6-8-15/h4-9,14,16-17H,1,10-11H2,2-3H3
    • InChI Key: OOAMQOGCOHOCOX-UHFFFAOYSA-N
    • SMILES: N(C1C=CC=CC=1)C1C(C)=CCC(C(=C)C)C1

Computed Properties

  • Exact Mass: 227.167399674Da
  • Monoisotopic Mass: 227.167399674Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 12Ų
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